3-(1H-Imidazole-1-ylmethyl)benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)methyl
3-(1H-Imidazole-1-ylmethyl)benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)methyl
Brand Name:
Vulcanchem
CAS No.:
131402-52-3
VCID:
VC0157272
InChI:
InChI=1S/C17H14N6O3/c24-16-14-7-21-23(15(14)19-9-20-16)11-26-17(25)13-3-1-2-12(6-13)8-22-5-4-18-10-22/h1-7,9-10,21H,8,11H2
SMILES:
C1=CC(=CC(=C1)C(=O)OCN2C3=NC=NC(=O)C3=CN2)CN4C=CN=C4
Molecular Formula:
C17H14N6O3
Molecular Weight:
350.3 g/mol
3-(1H-Imidazole-1-ylmethyl)benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)methyl
CAS No.: 131402-52-3
Main Products
VCID: VC0157272
Molecular Formula: C17H14N6O3
Molecular Weight: 350.3 g/mol
![3-(1H-Imidazole-1-ylmethyl)benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)methyl - 131402-52-3](/images/no_structure.jpg)
| CAS No. | 131402-52-3 |
|---|---|
| Product Name | 3-(1H-Imidazole-1-ylmethyl)benzoic acid (4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidine-1-yl)methyl |
| Molecular Formula | C17H14N6O3 |
| Molecular Weight | 350.3 g/mol |
| IUPAC Name | (4-oxo-2H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl 3-(imidazol-1-ylmethyl)benzoate |
| Standard InChI | InChI=1S/C17H14N6O3/c24-16-14-7-21-23(15(14)19-9-20-16)11-26-17(25)13-3-1-2-12(6-13)8-22-5-4-18-10-22/h1-7,9-10,21H,8,11H2 |
| Standard InChIKey | PXOBECGMJWUUOS-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)C(=O)OCN2C3=NC=NC(=O)C3=CN2)CN4C=CN=C4 |
| SMILES | C1=CC(=CC(=C1)C(=O)OCN2C3=NC=NC(=O)C3=CN2)CN4C=CN=C4 |
| Canonical SMILES | C1=CC(=CC(=C1)C(=O)OCN2C3=NC=NC(=O)C3=CN2)CN4C=CN=C4 |
| PubChem Compound | 14537330 |
| Last Modified | Nov 09 2021 |
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